Cas no 2580099-83-6 (methyl (2R,3R)-2-amino-3-bromobutanoate hydrochloride)

• Product Name: methyl (2R,3R)-2-amino-3-bromobutanoate hydrochloride
• CAS No: 2580099-83-6
• MF: C₅H₁₁BrClNO₂
• MW: 232.503340005875
• MDL: MFCD33020193
• CID: 5656672
• PubChem ID: 155858628
• Update Time: 2025-09-25

methyl (2R,3R)-2-amino-3-bromobutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27703595
• Methyl (2R,3R)-2-amino-3-bromobutanoate;hydrochloride
• methyl (2R,3R)-2-amino-3-bromobutanoate hydrochloride
• 2580099-83-6

• MDL： MFCD33020193
• Inchi： 1S/C5H10BrNO2.ClH/c1-3(6)4(7)5(8)9-2;/h3-4H,7H2,1-2H3;1H/t3-,4+;/m1./s1
• InChI Key： IBAPKFZCUNMBKB-HJXLNUONSA-N
• SMILES： Br[C@H](C)[C@@H](C(=O)OC)N.Cl

Computed Properties

• Exact Mass: 230.96617g/mol
• Monoisotopic Mass: 230.96617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (2R,3R)-2-amino-3-bromobutanoate hydrochloride

Comprehensive Overview of Methyl (2R,3R)-2-amino-3-bromobutanoate Hydrochloride (CAS No. 2580099-83-6)

Methyl (2R,3R)-2-amino-3-bromobutanoate hydrochloride (CAS No. 2580099-83-6) is a chiral organic compound with significant applications in pharmaceutical synthesis and biochemical research. This compound, characterized by its bromo and amino functional groups, is widely utilized as a building block in the preparation of enantiomerically pure drugs and bioactive molecules. Its methyl ester moiety enhances solubility, making it a versatile intermediate in organic chemistry.

The stereochemistry of methyl (2R,3R)-2-amino-3-bromobutanoate hydrochloride is critical for its role in asymmetric synthesis. Researchers value its (2R,3R) configuration for creating optically active compounds, particularly in the development of protease inhibitors and peptidomimetics. The hydrochloride salt form improves stability and handling, which is essential for industrial-scale applications.

In recent years, the demand for chiral intermediates like CAS No. 2580099-83-6 has surged due to advancements in personalized medicine. This compound aligns with trends in green chemistry, as its efficient synthesis minimizes waste and reduces environmental impact. Its compatibility with flow chemistry techniques further enhances its appeal for high-throughput drug discovery.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and enantiomeric excess of methyl (2R,3R)-2-amino-3-bromobutanoate hydrochloride. These methods ensure compliance with stringent regulatory standards, particularly in GMP manufacturing environments. The compound’s spectral data and chromatographic profiles are well-documented, facilitating its integration into quality-controlled workflows.

From a commercial perspective, CAS No. 2580099-83-6 is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing reflects the technical challenges associated with its synthesis, including the need for enantioselective catalysis and bromination under controlled conditions. Bulk procurement options are often tailored to meet the needs of large-scale API production.

Future research directions for methyl (2R,3R)-2-amino-3-bromobutanoate hydrochloride may explore its utility in bioconjugation and prodrug design. As the pharmaceutical industry shifts toward targeted therapies, this compound’s modular structure could enable novel drug delivery systems. Collaborative studies between academia and industry are likely to uncover additional applications in peptide engineering and catalysis.

In summary, methyl (2R,3R)-2-amino-3-bromobutanoate hydrochloride (CAS No. 2580099-83-6) represents a high-value chiral synthon with broad relevance in modern synthetic chemistry. Its combination of stereochemical purity, functional group diversity, and scalability positions it as a key player in the development of next-generation therapeutics and fine chemicals.